Cas no 76186-72-6 (4,7-Dibromo-5,6-dintiro-2,1,3-benzothiadiazole)

• Product Name: 4,7-Dibromo-5,6-dintiro-2,1,3-benzothiadiazole
• CAS No: 76186-72-6
• MF: C₆Br₂N₄O₄S
• MW: 383.961597442627
• MDL: MFCD12031108
• CID: 1065625
• PubChem ID: 12629296
• Update Time: 2025-04-20

4,7-Dibromo-5,6-dintiro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-dibromo-5,6-dinitrobenzo[c][1,2,5]thiadiazole
• 4,7-DIBROMO-5,6-DINITROBENZO[C][1,2,5]THIADIAZOLE
• 4,7-Dibromo-5,6-dintiro-2,1,3-benzothiadiazole
• 4,7-DIBROMO-5,6-DINITRO-2,1,3-BENZOTHIADIAZOLE
• 4,7-dibromo-5,6-dinitro-benzo[1,2,5]thiadiazole
• XEVOZPRNEPMHAF-UHFFFAOYSA-N
• AX8269199
• 4,7-二溴-5,6-二硝基苯并[c][1,2,5]噻二唑
• A903313
• SCHEMBL2418995
• MFCD12031108
• SY225928
• SCHEMBL16546560
• EN300-1169983
• CS-W004521
• C6Br2N4O4S
• YSWG926
• 76186-72-6
• ZB0854
• AMY12275
• AKOS024262503
• BS-17530
• D4985

• MDL： MFCD12031108
• Inchi： 1S/C6Br2N4O4S/c7-1-3-4(10-17-9-3)2(8)6(12(15)16)5(1)11(13)14
• InChI Key： XEVOZPRNEPMHAF-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=C(C=1[N+](=O)[O-])[N+](=O)[O-])Br)=NSN=2

Computed Properties

• Exact Mass: 381.8007
• Monoisotopic Mass: 381.80070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: 2.8

Experimental Properties

• Density: 2.468±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202.0-203.5 ºC (ethanol )
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• PSA: 112.06